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Compound of Interest

Compound Name: Triphenylphosphinechlorogold

Cat. No.: B15546720

An In-depth Technical Guide to Triphenylphosphinechlorogold(l)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and synthetic methodologies for triphenylphosphinechlorogold(l), a key reagent in
gold-catalyzed organic synthesis and a compound of interest for medicinal chemistry
applications.

Core Physicochemical Data

Triphenylphosphinechlorogold(l), with the chemical formula C1sH1sAuCIP, is a colorless solid
commonly used as a stable precursor for catalytically active gold(l) species.[1] Its key
guantitative properties are summarized in the table below.

Property Value Reference
Molecular Formula CisHisAuCIP [1]
Molecular Weight 494.71 g/mol [1]
Appearance Colorless solid [1]
Melting Point 236237 °C [1]
Density 1.97 g/cm3 [1]
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Synthetic Experimental Protocol

The synthesis of triphenylphosphinechlorogold(l) can be achieved through several methods.
A common and effective procedure involves the reduction of chloroauric acid with
triphenylphosphine. An alternative method involves the displacement of a labile ligand from a
gold(l) complex, such as chloro(pyridine)gold(l), with triphenylphosphine.

Protocol: Synthesis from a Labile Gold(l) Precursor

This protocol is adapted from a general procedure for the synthesis of chloro(phosphine)gold(l)
complexes.[2]

Materials:

e Chloro(pyridine)gold(l) or a similar precursor (e.g., (dimethyl sulfide)gold(l) chloride)

Triphenylphosphine (PPhs)

Dichloromethane (DCM), analytical grade

Diethyl ether or hexane

Standard laboratory glassware (round-bottom flask, etc.)

Magnetic stir plate and stir bar
Procedure:

 In a round-bottom flask, dissolve 1 equivalent of the chloro(pyridine)gold(l) precursor in
dichloromethane.

To this solution, add a solution of 1 equivalent of triphenylphosphine in dichloromethane.

Stir the resulting mixture at room temperature for 2-4 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

Upon completion, the volume of the solvent is reduced under reduced pressure.

The product is precipitated by the addition of diethyl ether or hexane.
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e The resulting white solid is collected by filtration, washed with a small amount of diethyl
ether, and dried under vacuum.[2]

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of
triphenylphosphinechlorogold(l) from a labile gold(l) precursor.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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